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Compound of Interest

Compound Name: N-3-Chlorophenylanthranilic acid
CAS No.: 22394-36-1
Cat. No.: B14707039

Get Quote

CAS Number: 13278-36-9 Synonyms: N-(3-Chlorophenyl)-2-aminobenzoic acid; 3-
Chlorofenamic acid precursor Physical State: Solid (Pale yellow to off-white powder)

Executive Safety Summary (The "Why")

As a Senior Application Scientist, | prioritize understanding the mechanism of hazard over
simply memorizing rules. N-3-Chlorophenylanthranilic acid is a halogenated derivative of
anthranilic acid. The addition of the chlorine atom at the meta-position of the phenyl ring
significantly increases the molecule's lipophilicity (LogP ~3.9) compared to its parent
compound.

What this means for you:

+ Enhanced Permeation: The increased lipophilicity facilitates faster transdermal absorption
than non-halogenated anthranilates.
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« Irritation Potential: It acts as a proton donor. Upon contact with mucous membranes (eyes,
lungs), it can cause immediate, stinging irritation (H315, H319, H335).

e Dust Hazard: As a dry powder, electrostatic charging is common, leading to "flying" particles
that can bypass standard safety glasses if gaps exist.

Core Hazard Classifications (GHS):
e Skin Irritation: Category 2 (H315)
o Eye Irritation: Category 2A (H319)
e STOT-SE: Category 3 (Respiratory Irritation) (H335)

Hierarchy of Controls & PPE Selection

Do not rely on PPE alone. The primary control for this compound is containment.[1]

Engineering Controls (Primary)

e Chemical Fume Hood: Mandatory for all open handling (weighing, solubilizing). Maintain
sash at the certified working height (usually 18 inches).

 Static Control: Use an ionizing bar or anti-static gun during weighing to prevent powder
dispersal.

PPE Selection Matrix (Secondary)
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Protection Zone

Recommended Equipment

Technical Rationale

Hand (Solid)

Nitrile Gloves (Min. 0.11 mm

thickness)

Provides adequate barrier
against dry powder. Latex is
not recommended due to
variable permeability to organic

acids.

Hand (Solution)

Double Nitrile or Silver Shield®

If dissolved in DMSO or DMF
(common solvents for this
compound), the solvent drives
the permeation risk. DMSO
carries solutes through skin

rapidly.

Eye/Face

Chemical Splash Goggles
(Indirect Vent)

Safety glasses with side
shields are insufficient for fine
powders that drift. Goggles
seal the orbital area.

Respiratory

Fume Hood (Primary) or
N95/P100 (Backup)

If hood access is impossible
(rare), a fit-tested N95 is the
absolute minimum. P100 is

preferred for fine particulates.

Body

Lab Coat (High-neck, long

sleeve)

Standard cotton/poly blend is
acceptable. Tyvek sleeves
recommended if handling >10g

to prevent cuff exposure.

Decision Logic: PPE Selection

The following diagram illustrates the logical flow for selecting the correct PPE based on the

state of the matter.
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Handling N-3-Chlorophenylanthranilic Acid

Determine Physical State

Solid / Powder In Solution (DMSO/Ethanol)

Engineering Control:
Chemical Fume Hood

Check Solvent Permeation

Gloves: Single Nitrile Gloves: Double Nitrile or
(0.11 mm) Laminate (Silver Shield)
Eyes: Chemical Goggles Eyes: Face Shield +
(Dust Seal) Safety Glasses

Click to download full resolution via product page

Caption: Logic flow for selecting PPE based on physical state. Note the increased glove
requirement for solutions.

Operational Protocol: Safe Handling & Weighing

Objective: Transfer N-3-Chlorophenylanthranilic acid from stock container to reaction vessel
with zero exposure.

Pre-Work Checklist

 Verify Ventilation: Ensure fume hood flow monitor reads "Safe" (typically 80—100 fpm face
velocity).
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De-clutter: Remove unnecessary equipment from the hood to prevent air turbulence.

Prepare Waste: Have a solid waste container labeled "Halogenated Organic Solid" ready
inside the hood.

Step-by-Step Workflow

1

. Anti-Static Preparation

Why: Halogenated aromatic acids are prone to static buildup.

Action: Wipe the spatula and the exterior of the weighing boat with an anti-static wipe or use
an ionizing fan. This prevents the powder from "jumping" during transfer.

. The "Deep Hood" Technique

Place the balance at least 6 inches back from the sash plane.

Keep hands strictly inside the hood. Do not withdraw hands while holding the open spatula.

. Transfer & Solubilization

Weigh the required mass.

Critical: If dissolving in DMSO, add the solvent to the solid, not vice-versa, to minimize
splash risk.

Cap the vessel immediately.

. Decontamination

Wipe the balance area with a tissue dampened with Ethanol (70%). Water alone is
ineffective due to the compound's lipophilicity.

Dispose of the tissue in the solid waste stream.

Visual Workflow: The Safe Loop
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3. Decon:
g Wipe with Ethanol
(Not just water)

2. Weighing:
Deep Hood Position
Avoid Rapid Movements

Transfer Complete

Contaminated Wipes

4. Disposal:
Segregate as
Halogenated Waste

Next Run

Anti-Static Wipe
Check Hood Flow

Click to download full resolution via product page

Caption: Operational loop ensuring containment from preparation through disposal.

Emergency Procedures
Accidental Spills (Solid)

e Do NOT blow dust.
o Cover the spill with a paper towel dampened with Ethanol or Acetone.
o Wipe inward from the periphery to the center to avoid spreading.

o Place all cleanup materials in a bag labeled "Hazardous Waste - Halogenated."

Accidental Spills (Solution)

« If dissolved in DMSO: Do not touch with standard nitrile gloves. Use forceps or double-glove
immediately.

o Absorb with vermiculite or spill pads.

o Clean surface with soap and water after solvent removal.

Exposure Response[2][3]

o Eye Contact: Flush immediately with water for 15 minutes.[2][3] The chlorine substitution
makes this compound acidic; immediate dilution is critical to prevent corneal etching.

o Skin Contact: Wash with soap and water.[4] Do not use alcohol on skin (it may enhance
absorption).
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Disposal & Waste Management

Because this molecule contains a Chlorine atom attached to an aromatic ring, it must be
treated as Halogenated Organic Waste.

e Solid Waste: Dispose of pure powder and contaminated gloves/wipes in the "Solid
Hazardous Waste" drum.

e Liquid Waste:

o If dissolved in non-halogenated solvents (e.g., Ethanol), segregate into the "Halogenated
Solvents" stream. Do not mix with non-halogenated waste, as this increases disposal
costs and complicates incineration.

 Drain Disposal:Strictly Prohibited. The compound is toxic to aquatic life (H402/H412) and
difficult to biodegrade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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